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4-ETHOXY-N-[2-(FURAN-3-

YL)ETHYL]BENZAMIDE

CAS No.: 1428379-88-7

Cat. No.: B2504923

Get Quote

Executive Summary: The Ethenzamide Optimization
In the landscape of non-steroidal anti-inflammatory drugs (NSAIDs), 2-ethoxybenzamide

(Ethenzamide) represents a critical structural optimization of the salicylamide scaffold. While

salicylamide suffers from extensive first-pass metabolism in the intestinal wall, the introduction

of an ethoxy ether linkage at the ortho position shields the phenolic hydroxyl group. This

modification dramatically alters bioavailability, metabolic stability, and the pharmacological

profile.

This guide analyzes the Structure-Activity Relationship (SAR) of ethoxy-benzamide derivatives,

contrasting them with their metabolic precursors (salicylamide) and clinical standards (aspirin,

ibuprofen). We explore how specific structural zones drive analgesic potency, anti-inflammatory

efficacy, and emerging antiviral applications.

Chemical Architecture & SAR Logic
The ethoxy-benzamide scaffold can be dissected into three pharmacophoric zones.

Modifications in these zones dictate the molecule's transition from a mild analgesic to a potent
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anti-inflammatory or anti-infective agent.

Zone 1: The Ether Linkage (2-Ethoxy)[1]
Function: Metabolic Shielding & Lipophilicity.

SAR Insight: The free phenolic hydroxyl (-OH) in salicylamide is a primary target for rapid

glucuronidation and sulfation in the gut. Alkylation (forming the ethoxy group) blocks this

Phase II metabolic conjugation, allowing the intact molecule to enter systemic circulation.

Impact: The ethoxy group increases

(lipophilicity), facilitating blood-brain barrier (BBB) penetration, which correlates with the
centrally mediated analgesic effects (via spinal cord mechanisms) observed in recent
studies.

Zone 2: The Amide Moiety (-CONH₂)
Function: Hydrogen Bonding & Receptor Binding.

SAR Insight: The primary amide is essential for COX enzyme binding.

Derivatization: Substitution on the amide nitrogen (N-substitution) shifts activity.

Bulky N-aryl groups: Often reduce analgesic potency but introduce antimicrobial or

anticancer properties (e.g., N-phenyl-ethoxybenzamides).

Hydrazone linkages: Create "hybrid" molecules with potent anti-amoebic or anti-viral

activity.

Zone 3: The Aromatic Ring (Benzene)
Function: Scaffold Rigidity.

SAR Insight: Substitutions at the meta (C3/C5) or para (C4) positions generally reduce

analgesic activity compared to the unsubstituted ring but are explored to tune electronic

properties for COX-2 selectivity.
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Comparative Performance Analysis
The following data contrasts Ethenzamide with its structural relatives and competitors.

Table 1: Pharmacological Profile Comparison

Feature Salicylamide

Ethenzamide

(2-

Ethoxybenzami

de)

Aspirin

(Acetylsalicylic

Acid)

Ibuprofen

Chemical Class Salicylate Amide
Ethoxy-

Benzamide
Salicylate Ester Propionic Acid

Bioavailability
Low (High First-

Pass)

High

(Metabolically

Stable)

High High

Primary

Mechanism

Weak COX

inhibition

COX-2 Selective

Inhibition +

Central (Spinal)

Non-selective

COX-1/2

Non-selective

COX-1/2

Analgesic

Potency
Low Moderate to High Moderate High

Gastric Safety Moderate

High (Protective

against Aspirin

injury)

Low

(Ulcerogenic)
Moderate

Metabolism
Gut wall

conjugation

Hepatic de-

ethylation

Hydrolysis to

Salicylic Acid
Hepatic oxidation

Key Experimental Findings
Synergy: Ethenzamide exhibits a synergistic effect when combined with aspirin.[1] In mouse

writhing assays, the combination ratio of 2:3 (Aspirin:Ethenzamide) yielded the highest

safety margin and analgesic efficacy, significantly reducing the gastric damage typically

caused by aspirin alone.

Mechanism Update: Unlike traditional NSAIDs that work purely peripherally, Ethenzamide

has been shown to block 5-HT2B receptors in the spinal dorsal horn, reducing nociceptive
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transmission. This explains its efficacy in headache formulations where central

desensitization is key.

Visualization: SAR & Mechanism of Action
The following diagrams illustrate the structural logic and the dual-mechanism pathway of

Ethenzamide.

SAR: Ethoxy-Benzamide Scaffold
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Figure 1: Structural pharmacophore of ethoxy-benzamide and its dual peripheral/central

analgesic pathways.

Experimental Protocols
To validate the SAR claims, the following protocols for synthesis and biological assay are

recommended. These are based on standard medicinal chemistry workflows.
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Protocol A: Synthesis of Ethenzamide (Green O-
Alkylation)
Objective: Synthesize 2-ethoxybenzamide from salicylamide with high yield and minimal

solvent waste.

Reagents: Salicylamide (1.0 eq), Ethyl Iodide (1.3 eq), Sodium Hydroxide (NaOH, 1.0 eq),

Water/Ethanol mixture.

Procedure:

Dissolve NaOH (0.02 mol) in water (15 mL).[2]

Add Salicylamide (0.02 mol) and Ethanol (10 mL) to form the phenolate anion.

Add Ethyl Iodide (0.026 mol) dropwise.

Reaction: Heat to reflux (80°C) for 15-20 minutes. Alternatively, microwave irradiation can

be used to reduce time to <5 minutes.

Work-up: Cool the mixture. The product precipitates as white crystals. Filter and wash with

cold water to remove unreacted iodide and NaOH.

Purification: Recrystallize from ethanol.

Validation:

Melting Point: Expect ~132-134°C.

IR Spectrum: Look for disappearance of phenolic -OH stretch (3200-3400 cm⁻¹) and

appearance of ether C-O stretches (1000-1300 cm⁻¹).

Protocol B: Analgesic Assessment (Acetic Acid Writhing
Test)
Objective: Quantify the peripheral analgesic potency compared to Aspirin.

Subjects: Albino mice (18-22g), fasted for 12 hours.
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Groups (n=6):

Vehicle Control (0.5% CMC).

Standard: Aspirin (100 mg/kg, p.o.).

Test: Ethenzamide (100 mg/kg, p.o.).

Induction:

Administer drugs orally 30 minutes prior to testing.

Inject 0.6% Acetic Acid solution (10 mL/kg) intraperitoneally.

Measurement:

Count the number of "writhes" (abdominal constrictions + hind limb stretching) for 20

minutes starting 5 minutes post-injection.

Calculation:

Self-Validation: Ethenzamide should show >50% inhibition. If Aspirin inhibition is <40%,

the assay sensitivity is compromised.

Advanced Applications: Beyond Pain
Recent SAR studies have expanded the ethoxy-benzamide scaffold into antiviral and

antimicrobial domains.

Anti-HBV Activity: Salicylamide derivatives (structurally homologous to de-ethylated

ethenzamide) have shown nanomolar potency against Hepatitis B Virus (HBV) by disrupting

capsid formation.[3]

Antimicrobial Hydrazones: Condensing the amide group of ethoxy-benzamide with

hydrazines creates derivatives (e.g., N-arylamino-4-acetamido-2-ethoxy benzamides) with

significant activity against S. aureus and E. coli, leveraging the lipophilic ethoxy tail to

penetrate bacterial membranes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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